2-Bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid
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Description
Scientific Research Applications
Synthesis and Drug Discovery
2-Bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid is significant in the field of organic synthesis, particularly in the preparation of biologically active compounds. For instance, Ferrini et al. (2015) describe the use of a similar triazole carboxylic acid in creating collections of peptidomimetics and biologically active compounds based on the triazole scaffold, showcasing its potential in drug discovery (Ferrini et al., 2015).
Chemical Reactions and Methodologies
The compound also plays a role in chemical reactions and methodologies. Ma et al. (2014) developed a copper-mediated gem-difluoromethylenation of aryl, heteroaryl, and vinyl boronic acids with bromodifluoromethylated oxazole or thiazole derivatives, indicating its utility in various organic reactions (Ma et al., 2014).
Photophysical Properties and Probes
The compound’s derivatives are studied for their photophysical properties, which can be applied as fluorescent probes. Ferreira et al. (2010) investigated the photophysical properties of some oxazoles, indicating their potential use as fluorescent probes in various applications (Ferreira et al., 2010).
Pharmaceutical and Material Science Applications
In pharmaceutical and material science applications, the compound can contribute to the synthesis of various molecular structures. Valentine et al. (2012) synthesized new indole trimers as precursors for molecular electronic materials, demonstrating the compound's relevance in advanced material synthesis (Valentine et al., 2012).
Properties
IUPAC Name |
2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrF2NO3/c6-5-9-1(3(7)8)2(12-5)4(10)11/h3H,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIEHLACJJIWQNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(OC(=N1)Br)C(=O)O)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrF2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.97 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2060059-09-6 |
Source
|
Record name | 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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